Cas no 105807-85-0 (2H-1,4-Benzoxazin-3(4H)-one, 7-amino-2-propyl-)

• Product name: 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-2-propyl-
• CAS No: 105807-85-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1161204
• PubChem ID: 13665547

2H-1,4-Benzoxazin-3(4H)-one, 7-amino-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-2-propyl-
• 105807-85-0
• DTXSID901259847
• 7-Amino-2-propyl-2H-1,4-benzoxazin-3(4H)-one

• Inchi： InChI=1S/C11H14N2O2/c1-2-3-9-11(14)13-8-5-4-7(12)6-10(8)15-9/h4-6,9H,2-3,12H2,1H3,(H,13,14)
• InChI Key： RFCQNLCXQIYDAA-UHFFFAOYSA-N
• SMILES： CCCC1C(=O)NC2=C(O1)C=C(C=C2)N

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų